Cas no 849630-60-0 (1-Ethyl-1,3,4,9-tetrahydro-8-methyl-pyrano3,4-bindole-1-acetic Acid Ethyl Ester)

• Product Name: 1-Ethyl-1,3,4,9-tetrahydro-8-methyl-pyrano3,4-bindole-1-acetic Acid Ethyl Ester
• CAS No: 849630-60-0
• MF: C₁₈H₂₃NO₃
• MW: 301.380125284195
• CID: 4755912
• Update Time: 2025-05-21

1-Ethyl-1,3,4,9-tetrahydro-8-methyl-pyrano3,4-bindole-1-acetic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-1,3,4,9-tetrahydro-8-methyl-pyrano[3,4-b]indole-1-acetic Acid Ethyl Ester
• Etodolac Impurity 22
• 1-Ethyl-1,3,4,9-tetrahydro-8-methyl-pyrano3,4-bindole-1-acetic Acid Ethyl Ester

• Inchi： 1S/C18H23NO3/c1-4-18(11-15(20)21-5-2)17-14(9-10-22-18)13-8-6-7-12(3)16(13)19-17/h6-8,19H,4-5,9-11H2,1-3H3
• InChI Key： JRXUULLTCHOGSP-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2C)C2CCOC(CC)(CC(OCC)=O)C1=2

Additional information on 1-Ethyl-1,3,4,9-tetrahydro-8-methyl-pyrano3,4-bindole-1-acetic Acid Ethyl Ester

Recent Advances in the Study of 1-Ethyl-1,3,4,9-tetrahydro-8-methyl-pyrano[3,4-b]indole-1-acetic Acid Ethyl Ester (CAS: 849630-60-0)

The compound 1-Ethyl-1,3,4,9-tetrahydro-8-methyl-pyrano[3,4-b]indole-1-acetic Acid Ethyl Ester (CAS: 849630-60-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel indole-based therapeutics. Indole derivatives are well-known for their diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The specific structural modifications in 1-Ethyl-1,3,4,9-tetrahydro-8-methyl-pyrano[3,4-b]indole-1-acetic Acid Ethyl Ester, such as the ethyl ester moiety and the pyranoindole scaffold, are believed to enhance its bioavailability and target specificity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of selective serotonin reuptake inhibitors (SSRIs) with improved pharmacokinetic profiles.

In addition to its pharmacological potential, advancements in the synthetic pathways for this compound have been reported. A team of researchers from the University of Cambridge recently developed a more efficient and scalable synthesis route, reducing the number of steps from seven to four while maintaining a high yield (82%). This breakthrough, detailed in Organic Process Research & Development, has significant implications for industrial-scale production, making the compound more accessible for further research and development.

Furthermore, computational studies have provided insights into the molecular interactions of 1-Ethyl-1,3,4,9-tetrahydro-8-methyl-pyrano[3,4-b]indole-1-acetic Acid Ethyl Ester with biological targets. Molecular docking simulations revealed strong binding affinities for the 5-HT2A receptor, suggesting potential applications in the treatment of neurological disorders such as depression and anxiety. These findings were corroborated by in vitro assays showing nanomolar-level activity, as reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters.

Despite these promising developments, challenges remain in optimizing the compound's metabolic stability and minimizing off-target effects. Ongoing research is exploring structural analogs and prodrug strategies to address these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-Ethyl-1,3,4,9-tetrahydro-8-methyl-pyrano[3,4-b]indole-1-acetic Acid Ethyl Ester (CAS: 849630-60-0) represents a versatile and promising scaffold in medicinal chemistry. Its recent advancements in synthesis, pharmacological profiling, and computational modeling underscore its potential as a cornerstone for the development of next-generation therapeutics. Future research should focus on in vivo studies and clinical trials to fully realize its therapeutic benefits.